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Compound of Interest

Compound Name: Perlite

Cat. No.: B1173460 Get Quote

This guide provides a comparative life cycle assessment (LCA) of perlite against other

common lightweight construction aggregates, including expanded clay (LECA), pumice, and

vermiculite. The objective is to offer researchers, scientists, and drug development

professionals a clear understanding of the environmental performance of these materials

based on available data.

Data Presentation
The following table summarizes the key environmental performance indicators for perlite,

expanded clay, and pumice based on their Environmental Product Declarations (EPDs). The

functional unit for comparison is 1 cubic meter (m³) of the aggregate. Data for vermiculite from

a comparable EPD was not available at the time of this report.
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Environmental
Impact
Category

Expanded
Perlite

Expanded Clay
(LECA)

Pumice Unit

Global Warming

Potential (GWP)
27.6 - 36.9 163

Data Not

Available
kg CO₂ eq.

Ozone Depletion

Potential (ODP)
2.08E-06 2.15E-05

Data Not

Available
kg CFC-11 eq.

Acidification

Potential (AP)
0.11 0.655

Data Not

Available
kg SO₂ eq.

Eutrophication

Potential (EP)
0.021 0.141

Data Not

Available
kg N eq.

Photochemical

Ozone Creation

Potential (POCP)

0.012 0.05
Data Not

Available
kg Ethene eq.

Abiotic Depletion

Potential

(Elements)

7.96E-05 0.00138
Data Not

Available
kg Sb eq.

Abiotic Depletion

Potential (Fossil

Fuels)

480 2580
Data Not

Available
MJ

Experimental Protocols
The life cycle assessments summarized above generally adhere to the methodologies outlined

in the ISO 14040 and ISO 14044 standards.[1] The scope of these assessments is typically

"cradle-to-gate," encompassing the following life cycle stages:

A1: Raw Material Supply: This stage includes the extraction of the raw mineral (perlite ore,

clay, pumice) from the quarry.

A2: Transport: This involves the transportation of the raw material from the extraction site to

the processing plant.
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A3: Manufacturing: This is the most energy-intensive stage for expanded aggregates like

perlite and expanded clay. It includes the crushing, screening, and high-temperature

expansion of the raw materials in a furnace or kiln. For pumice, which is a naturally

expanded volcanic rock, this stage primarily involves crushing and grading.

The specific protocols for determining the environmental impacts involve:

Life Cycle Inventory (LCI): This phase involves collecting data on all inputs (energy, water,

raw materials) and outputs (emissions to air, water, and soil; waste generation) for each

stage of the product's life cycle.

Life Cycle Impact Assessment (LCIA): The LCI data is then translated into potential

environmental impacts. This is done by categorizing the inventory data into different impact

categories (like GWP, ODP, etc.) and then multiplying them by characterization factors

specific to each substance's potential impact.

Interpretation: The results of the LCIA are analyzed to draw conclusions and make

recommendations.

The data for expanded perlite and expanded clay is derived from their respective

Environmental Product Declarations, which are independently verified documents that provide

transparent and comparable information about the life-cycle environmental impact of products.

Mandatory Visualization
The following diagram illustrates the general workflow of a comparative life cycle assessment

for lightweight construction aggregates.
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Caption: Comparative LCA Workflow for Lightweight Aggregates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1173460?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1173460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

